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Compound of Interest

Compound Name: Ansatrienin B
CAS No.: 80111-48-4
Cat. No.: B1237358
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of
Ansatrienin B, an ansamycin antibiotic with antifungal and antitumor properties. Adherence to
this protocol will help ensure the accuracy, reproducibility, and stability of experimental results.

Physicochemical Properties of Ansatrienin B

A comprehensive understanding of the physicochemical properties of Ansatrienin B is critical
for the accurate preparation of stock solutions. Key data is summarized in the table below.
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Property Value Source
Molecular Formula C36H50N20s [L12113114115]116]
Molecular Weight 638.8 g/mol [L12][31[41[5]16]
CAS Number 82189-04-6 [1][2][5](6]
Appearance Solid powder [1]
Soluble in DMSO, ethanol,
Solubility methanol, and DMF. Poor [1112]1517]
water solubility.
Purity >95% [1112]

Recommended Solvents and Storage

Ansatrienin B exhibits good solubility in several organic solvents. The choice of solvent will

depend on the specific requirements of the downstream application.

Solvent Recommended for

DMSO General use, cell-based assays
Ethanol Applications where DMSO may be toxic
Methanol General laboratory use

DMF As an alternative to DMSO

Proper storage is crucial to maintain the integrity of the Ansatrienin B stock solution.

Condition Solid Compound Stock Solution
Storage Temperature -20°C -20°C
Use within 1 month to prevent
- loss of potency. Aliquot to
Stability > 4 years

avoid multiple freeze/thaw

cycles.[3]
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Experimental Protocol: Preparation of a 10 mM
Ansatrienin B Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Ansatrienin B in DMSO.

This is a commonly used concentration for in vitro experiments.

Materials

Ansatrienin B (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure

Equilibration: Allow the vial of Ansatrienin B powder to equilibrate to room temperature
before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Ansatrienin B powder using an analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.6388 mg of
Ansatrienin B (Molecular Weight = 638.8 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
Ansatrienin B powder. For the example above, add 100 pL of DMSO.

Solubilization: Vortex the solution thoroughly until the Ansatrienin B is completely dissolved.
Gentle warming (e.g., in a 37°C water bath for a few minutes) may aid in dissolution if
necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.[1][3]
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Workflow for Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of an Ansatrienin B stock
solution.
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Workflow for Ansatrienin B Stock Solution Preparation
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Caption: Workflow for preparing Ansatrienin B stock solution.
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Safety Precautions

Ansatrienin B should be handled by trained personnel in a laboratory setting. It is
recommended to wear appropriate personal protective equipment (PPE), including gloves, a
lab coat, and safety glasses. For further safety information, consult the Safety Data Sheet
(SDS) provided by the supplier. This product is for research use only and not for human or
veterinary use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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